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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

Technical Support Center: Biochemical Assays
This guide provides troubleshooting and clarification for the interpretation of the Methyl Red

(MR) test, a common biochemical assay used to identify bacteria that perform mixed acid

fermentation.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the Methyl Red (MR) test?

The Methyl Red (MR) test is designed to identify bacteria capable of fermenting glucose and

producing stable, strong acids as end products.[1][2][3] All members of the Enterobacteriaceae

family initially metabolize glucose to pyruvic acid.[1][4] Some species then use the mixed acid

fermentation pathway to further metabolize pyruvic acid into a mixture of stable acids, including

lactic, acetic, and formic acid.[1][5][6] This significant acid production lowers the pH of the

culture medium to 4.4 or below.[3][5][6] The addition of the Methyl Red pH indicator, which is

red at pH ≤ 4.4 and yellow at pH ≥ 6.2, allows for the visualization of this acidic shift.[1][7]

Q2: How are Methyl Red (MR) test results typically interpreted?

The results are interpreted based on the color of the broth after adding the MR indicator:
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Color Interpretation pH Level Indication

Bright Red Positive ≤ 4.4

The organism

performs mixed acid

fermentation,

producing a high

concentration of

stable acids.[1][5]

Red-Orange
Weak Positive /

Inconclusive
~4.5 - 5.5

The result is

ambiguous. It may

indicate a slow

production of acid or

that the test requires

further incubation.[1]

[8][9]

Yellow Negative ≥ 6.2

The organism does

not perform mixed

acid fermentation. It

may ferment glucose

via the butanediol

pathway, which

produces neutral end

products like acetoin,

raising the pH.[1][10]

Q3: What does a weak positive (red-orange) Methyl Red test indicate?

A weak positive, or orange-colored, result is considered inconclusive and requires further

action.[1][11] It suggests that some acid has been produced, but not enough to lower the pH to

the definitive positive threshold of 4.4.[12] This can occur for several reasons:

The organism may be a slow or weak acid producer.

The incubation time may have been insufficient for enough acid to accumulate.[1][11]
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For MR-negative organisms, the incubation may not have been long enough for them to

convert initial acidic products into neutral end products.[1]

The standard recommendation for a weak positive result is to re-incubate the remaining broth

for an additional 24 to 72 hours and repeat the test.[8][9]

Troubleshooting Guide for Weak Positive MR Test
Results

Potential Cause
Recommended Corrective
Action

Rationale

Insufficient Incubation Time

Re-incubate the remaining

broth for an additional 24-72

hours (up to 5 days total) and

re-test.[8][9][12]

Some organisms require more

than the standard 48 hours to

produce a sufficient

concentration of acid for a

definitive positive result.[1][10]

Inoculum Too Heavy

Repeat the test using a light

inoculum from a pure, 18-24

hour culture.[8][13]

An overly dense inoculum can

inhibit bacterial growth or lead

to invalid results.[8][13]

Improper Media Volume

Ensure the standardized total

volume of broth is used in an

appropriately sized test tube.

An excessively large volume of

broth can sometimes result in

an orange color reaction

instead of a clear positive or

negative.[10]

Testing Before 48 Hours

Always incubate for a minimum

of 48 hours before performing

the initial test.[8][10][12]

Many organisms will produce

some initial acid, which could

lead to a false-positive or

weak-positive result if tested

too early.[8][10]

Experimental Protocols
A weak MR test result can be clarified by performing the Voges-Proskauer (VP) test, which

detects an alternative fermentation pathway (the butanediol pathway).[14] Typically, an

organism is either MR-positive and VP-negative or vice-versa.[11]
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Voges-Proskauer (VP) Test Protocol
This test detects the presence of acetoin, an intermediate in the butanediol fermentation

pathway.[11][15] In the presence of the reagents and atmospheric oxygen, acetoin is oxidized

to diacetyl, which then reacts with a guanidine compound in the peptone broth to produce a red

color.[15]

Materials:

MR-VP broth culture of the test organism (incubated for at least 48 hours).

Sterile test tube.

Barritt's Reagent A (5% α-naphthol in absolute ethanol).[16]

Barritt's Reagent B (40% Potassium Hydroxide - KOH).[16]

Procedure:

Aseptically transfer approximately 1.0 mL of the incubated MR-VP broth to a new sterile test

tube.

Add 0.6 mL (about 12 drops) of Barritt's Reagent A to the tube.[11]

Add 0.2 mL (about 4 drops) of Barritt's Reagent B to the tube.[11] Note: The reagents must

be added in this specific order. Reversing the order can lead to weak-positive or false-

negative results.[14][15]

Shake the tube gently for at least 30 seconds to expose the medium to atmospheric oxygen,

which is necessary for the color change reaction.[11]

Allow the tube to stand undisturbed for at least 15-30 minutes.[11][16]

Observe the top layer of the medium for color development. A positive result can take up to

one hour to appear.[13]
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Positive: A distinct red or pink-red color develops at the surface of the medium.[13][14] This

indicates the organism utilizes the butanediol fermentation pathway.

Negative: The medium remains yellow or develops a copper-like color.[13][14]

Visualization of Interpretation Workflow
The following diagram illustrates the logical steps to take when interpreting an inconclusive

Methyl Red test result.
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Perform MR Test on
48-hour MR-VP Broth

Interpret Initial Result

Result: Red
(pH <= 4.4)

Conclusion:
MR Positive

Strong Color Change

Result: Yellow
(pH >= 6.2)

Conclusion:
MR Negative

No Color Change

Result: Orange
(Inconclusive)

Ambiguous Color Change

Re-incubate remaining broth
for 24-72 hours

Recommended Parallel Test:
Perform Voges-Proskauer (VP) Test

from original 48h culture

Re-test with
Methyl Red Indicator

Result: Red

Conclusion:
MR Positive

(Slow Acid Producer)

Turns Red

Result: Yellow

Conclusion:
MR Negative

Turns Yellow

Click to download full resolution via product page

Caption: Workflow for interpreting a weak positive Methyl Red test result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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